Cas no 2137827-16-6 (2-Butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro-)

• Product Name: 2-Butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro-
• CAS No: 2137827-16-6
• MF: C₁₀H₂₀F₃NO
• MW: 227.267113685608
• CID: 5278645
• Update Time: 2025-07-20

2-Butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-{[ethyl(propyl)amino]methyl}-1,1,1-trifluorobutan-2-ol
• 2-[[Ethyl(propyl)amino]methyl]-1,1,1-trifluorobutan-2-ol
• 2-Butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro-

• Inchi： 1S/C10H20F3NO/c1-4-7-14(6-3)8-9(15,5-2)10(11,12)13/h15H,4-8H2,1-3H3
• InChI Key： KUCROASUPWCBHQ-UHFFFAOYSA-N
• SMILES： FC(C(CC)(CN(CC)CCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 184
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5

Additional information on 2-Butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro-

Compound CAS No. 2137827-16-6: 2-Butanol, 2-[(Ethylpropylamino)methyl]-1,1,1-Trifluoro

The compound CAS No. 2137827-16-6, commonly referred to as 2-butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of trifluorinated alcohols and has garnered significant attention in recent years due to its potential applications in various fields such as pharmaceuticals, materials science, and industrial chemistry. The molecule's structure is characterized by a trifluoromethyl group attached to a butanol backbone with an ethylpropylamino substituent.

Recent studies have highlighted the importance of trifluorinated compounds like 2-butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro in drug design and development. The trifluoromethyl group is known for its lipophilic properties and ability to enhance the bioavailability of drugs. Researchers have explored the use of this compound as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The presence of the ethylpropylamino group introduces unique electronic and steric properties that make it suitable for use in advanced materials such as polymers and surfactants. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to improve their mechanical and thermal stability.

The synthesis of 2-butanol, 2-[(ethylpropylamino)methyl]-1,1,1-trifluoro involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the fluorination of alcohols and subsequent functionalization with amino groups. Researchers have optimized these processes to achieve higher yields and better purity levels.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a favorable choice for applications where environmental safety is a priority. Regulatory bodies have also recognized its potential for use in green chemistry initiatives.

Looking ahead, the demand for compounds like CAS No. 2137827-16-6 is expected to grow as industries continue to seek innovative solutions for drug development and material innovation. Ongoing research aims to further elucidate its properties and explore new avenues for its application.